Nornidulin

• CAS No.: 33403-37-1
• Product Name: Nornidulin
• Molecular Formula: C19H15Cl3O5
• Molecular Weight: 429.7 g/mol
• IUPAC Name: 1-[(Z)-but-2-en-2-yl]-2,8,10-trichloro-3,9-dihydroxy-4,7-dimethylbenzo[b][1,4]benzodioxepin-6-one
• Standard InChI: InChI=1S/C19H15Cl3O5/c1-5-6(2)9-12(21)14(23)8(4)16-18(9)26-17-10(19(25)27-16)7(3)11(20)15(24)13(17)22/h5,23-24H,1-4H3/b6-5-
• Standard InChIKey: IPRVFRVWTIJUML-AATRIKPKSA-N
• Isomeric SMILES: C/C=C(/C)\C1=C(C(=C(C2=C1OC3=C(C(=C(C(=C3C(=O)O2)C)Cl)O)Cl)C)O)Cl
• SMILES: CC=C(C)C1=C(C(=C(C2=C1OC3=C(C(=C(C(=C3C(=O)O2)C)Cl)O)Cl)C)O)Cl
• Canonical SMILES: CC=C(C)C1=C(C(=C(C2=C1OC3=C(C(=C(C(=C3C(=O)O2)C)Cl)O)Cl)C)O)Cl
• Appearance: White solid
• Reference: Nidulin and ustin; two chlorine-containing metabolic products of Aspergillus nidulans. Dean F.M. et al. Nature. 1953, 172, 344.Studies on fungal products XVIII. Isolation and strucutres of a new fungal depsidone related to nidulin and a new phthalide from Emercicella unguis. Kawahara N. et al. Chem. Pharm. Bull. 1988, 36, 1970.Folipastatin, a new depsidone compound from Aspergillus unguis as an inhibitor of phospholipase A2. Hamano K. et al. J. Antibiot. 1992, 45, 1195.
• PubChem Compound: 20056625
• Last Modified: Nov 11 2021